Cas no 120482-72-6 (3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-9,9-dimethyl-7-pentyl-, hydrochloride (1:1))

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-9,9-dimethyl-7-pentyl-, hydrochloride (1:1)
• CAS No: 120482-72-6
• MF: C₂₀H₃₂BrClN₂O₂S
• MW: 479.902282714844
• CID: 214812
• PubChem ID: 3078276
• Update Time: 2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-9,9-dimethyl-7-pentyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-9,9-dimethyl-7-pentyl-, hydrochloride (1:1)
• 3-(4-bromophenyl)sulfonyl-9,9-dimethyl-7-pentyl-3,7-diazabicyclo[3.3.1]nonane,hydrochloride
• 120482-72-6
• 3,7-Diazabicyclo(3.3.1)nonane, 3-((4-bromophenyl)sulfonyl)-9,9-dimethyl-7-pentyl-, monohydrochloride
• 3-((4-Bromophenyl)sulfonyl)-9,9-dimethyl-7-pentyl-3,7-diazabicyclo(3.3.1)nonane, hydrochloride
• DTXSID30923435
• 3-(4-Bromobenzene-1-sulfonyl)-9,9-dimethyl-7-pentyl-3,7-diazabicyclo[3.3.1]nonane--hydrogen chloride (1/1)

• Inchi： 1S/C20H31BrN2O2S.ClH/c1-4-5-6-11-22-12-16-14-23(15-17(13-22)20(16,2)3)26(24,25)19-9-7-18(21)8-10-19;/h7-10,16-17H,4-6,11-15H2,1-3H3;1H
• InChI Key： HDCUVVLAURERDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CC2CN(CCCCC)CC(C1)C2(C)C)(=O)=O.Cl

Computed Properties

• Exact Mass: 478.10586
• Monoisotopic Mass: 478.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Boiling Point: 500.3°Cat760mmHg
• Flash Point: 256.3°C
• PSA: 40.62